Cas no 1838000-66-0 (1-(4-Bromobenzenesulfonyl)-3-methylpiperazine)

• Product Name: 1-(4-Bromobenzenesulfonyl)-3-methylpiperazine
• CAS No: 1838000-66-0
• MF: C₁₁H₁₆BrClN₂O₂S
• MW: 355.678939819336
• CID: 5162552
• Update Time: 2025-10-29

1-(4-Bromobenzenesulfonyl)-3-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromobenzenesulfonyl)-3-methylpiperazine

• Inchi： 1S/C11H15BrN2O2S.ClH/c1-9-8-14(7-6-13-9)17(15,16)11-4-2-10(12)3-5-11;/h2-5,9,13H,6-8H2,1H3;1H
• InChI Key： PNVGYADACSWWEE-UHFFFAOYSA-N
• SMILES： S(N1CCNC(C)C1)(C1C=CC(Br)=CC=1)(=O)=O.Cl

Additional information on 1-(4-Bromobenzenesulfonyl)-3-methylpiperazine

Comprehensive Overview of 1-(4-Bromobenzenesulfonyl)-3-methylpiperazine (CAS No. 1838000-66-0)

1-(4-Bromobenzenesulfonyl)-3-methylpiperazine (CAS No. 1838000-66-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its bromobenzenesulfonyl and methylpiperazine moieties, is widely utilized in the synthesis of bioactive molecules and intermediates. Its unique structural features make it a valuable building block in medicinal chemistry, particularly in the development of novel therapeutic agents.

The growing interest in sulfonyl-based compounds and piperazine derivatives has positioned 1-(4-Bromobenzenesulfonyl)-3-methylpiperazine as a key player in drug discovery. Researchers are increasingly exploring its potential applications in targeting central nervous system (CNS) disorders, cancer therapeutics, and anti-inflammatory agents. The compound's bromine substituent enhances its reactivity, enabling facile modifications for diverse synthetic pathways.

In recent years, the demand for high-purity chemical intermediates like 1-(4-Bromobenzenesulfonyl)-3-methylpiperazine has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Its compatibility with modern catalytic reactions and green chemistry principles aligns with the industry's shift toward sustainable practices. This compound is also being investigated for its role in protease inhibition and kinase modulation, addressing critical challenges in precision medicine.

From a synthetic perspective, 1-(4-Bromobenzenesulfonyl)-3-methylpiperazine offers versatility due to its electron-withdrawing sulfonyl group and nucleophilic piperazine ring. These features facilitate its use in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The compound's stability under various reaction conditions further underscores its utility in multistep syntheses.

The compound's relevance extends to computational chemistry and molecular docking studies, where researchers leverage its structural properties to predict binding affinities and optimize drug candidates. With the rise of AI-driven drug design, 1-(4-Bromobenzenesulfonyl)-3-methylpiperazine serves as a benchmark for validating machine learning models in virtual screening.

Quality control and analytical characterization of 1-(4-Bromobenzenesulfonyl)-3-methylpiperazine are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These protocols align with Good Laboratory Practices (GLP) and ICH guidelines, meeting the stringent requirements of pharmaceutical development.

In conclusion, 1-(4-Bromobenzenesulfonyl)-3-methylpiperazine (CAS No. 1838000-66-0) represents a cornerstone in modern chemical research. Its multifaceted applications, from drug discovery to material science, highlight its enduring significance. As the scientific community continues to explore its potential, this compound remains at the forefront of innovation in organic synthesis and therapeutic development.